Tritium
Overview
Description
Tritium, also known as hydrogen-3 (symbol T or 3H), is a rare and radioactive isotope of hydrogen with a half-life of approximately 12.3 years . The nucleus of tritium contains one proton and two neutrons . Tritium is extremely rare on Earth and is formed by the interaction of atmospheric gases with cosmic rays . It can be produced artificially by irradiating lithium metal or lithium-bearing ceramic pebbles in a nuclear reactor .
Synthesis Analysis
Tritium is formed naturally through nuclear reactions induced by cosmic rays in the upper layers of the atmosphere . It can also be produced most effectively by the nuclear reaction between lithium-6 and neutrons from nuclear-fission reactors . In the laboratory, tritium can be produced by passing a stream of high-purity T2 through a system for at least 18 hours, at a temperature of 375-400 °C .
Molecular Structure Analysis
The nucleus of tritium contains one proton and two neutrons, whereas the nucleus of the common isotope hydrogen-1 (protium) contains one proton and zero neutrons .
Chemical Reactions Analysis
Tritium is involved in various chemical reactions in nuclear reactors or complex systems . It is also used as a tracer in chemical reactions .
Physical And Chemical Properties Analysis
Tritium behaves like ordinary hydrogen in the body, distributing equally throughout the body’s water and excreted in the same ways as water . It does not have chemically toxic effects . Tritium can permeate directly through solid metals and other materials .
Scientific Research Applications
Tritium as a Research Tool in Various Sciences
Tritium, a radioactive isotope of hydrogen, has been extensively used as a research tool across multiple fields including chemistry, physics, biology, meteorology, and hydrology. It's particularly valuable in studies of biological and metabolic processes, where it serves as a tracer. Tritium or tritium-labeled compounds are used in exploring the effects of radiation on plants and animals and in understanding biochemical regulators like vitamins and hormones. In hydrology, tritium plays a major role in groundwater studies, which is vital for irrigation in arid regions (Hull & Fries, 1963).
Tritium in Environmental and Hydrological Studies
Tritium is an important environmental tracer in isotope hydrology. Its spatial and temporal distribution in different water types is crucial for understanding the dynamics of groundwater and connected surface water. Tritium data sets from various German institutions since the 1970s have been instrumental in providing baseline information for different water types, aiding a wide range of research questions and applications (Schmidt et al., 2020).
Tritium in Biological Research
Tritium has played a significant role in biological research. Studies have been conducted on the absorption and metabolism of tritium oxide and tritium gas in plants, providing insights into the extent of incorporation and retention of tritium in various environmental conditions (Cline, 1953).
Tritium in Fusion and Fission Reactors
Tritium is a key element in the development of fusion and fission reactors. Its behavior, handling, and safety have been subjects of extensive research, especially in the context of nuclear power generation and fusion reactor technology (Pecquet & Grisolia, 2015).
Tritium in Studying Climate and Geochemical Processes
In climate and geochemical simulations, tritium is used in model calibration studies to develop three-dimensional ocean circulation and mixing models. The North Atlantic tritium distribution, for instance, has been modeled to understand various aspects of oceanic behavior (Sarmiento, 1983).
Future Directions
Tritium DCFC Limited, a global leader in direct current (DC) fast chargers for electric vehicles (EVs), has implemented business measures designed to achieve a path to profitability in 2024 and reduce external capital requirements . The company plans to improve operational efficiency and margins to drive profitability and shareholder value .
properties
InChI |
InChI=1S/H2/h1H/i1+2T |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UFHFLCQGNIYNRP-JMRXTUGHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[HH] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[3H][3H] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80881374 |
Source
|
| Record name | Tritium molecule | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80881374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
6.032098563 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Tritium comprises a billionth of a billionth percent of natural hydrogen; it is found as tritium gas (HT) and tritiated water (HTO). [Argonne] |
Source
|
| Record name | Tritium | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/1739 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Boiling Point |
-248.12 °C (25.04 K) |
Source
|
| Record name | TRITIUM, RADIOACTIVE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6467 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Density |
Critical volume: 57.1 cu cm/mol (calc); heat of sublimation: 1640 J/mol; entropy of vaporization: 54.0 J/mol.K; molar density of liquid at 25 K: 42.65 mol/L |
Source
|
| Record name | TRITIUM, RADIOACTIVE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6467 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Product Name |
Tritium | |
Color/Form |
Gas | |
CAS RN |
10028-17-8 |
Source
|
| Record name | Tritium | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=10028-17-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Tritium | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010028178 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Tritium | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Tritium molecule | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80881374 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tritium | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.030.052 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | TRITIUM | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/YGG3Y3DAG1 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
| Record name | TRITIUM, RADIOACTIVE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6467 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Melting Point |
-254.54 °C (20.62 K) at 162 mm Hg |
Source
|
| Record name | TRITIUM, RADIOACTIVE | |
| Source | Hazardous Substances Data Bank (HSDB) | |
| URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/6467 | |
| Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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